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Compound of Interest

Compound Name: 2-Iodothiophene

CAS No.: 3437-95-4

Cat. No.: B1294221

Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Iodothiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Iodothiophene (CAS No. 3437-95-4) is a pivotal heterocyclic building block in organic

synthesis, particularly valued in the fields of medicinal chemistry and materials science.[1] Its

utility stems from the unique electronic properties of the thiophene ring combined with the

reactivity of the carbon-iodine bond, which readily participates in a variety of cross-coupling

reactions. This guide provides a comprehensive overview of the essential physical, spectral,

and chemical properties of 2-iodothiophene, alongside validated experimental protocols for its

synthesis and purification. The information herein is curated to support researchers in the safe

and effective application of this versatile reagent.

Chemical Identity and Structure
2-Iodothiophene is an organoiodine compound characterized by an iodine atom substituted at

the alpha-position of a thiophene ring. Commercial grades are often stabilized with copper to

prevent degradation.[1]
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IUPAC Name: 2-iodothiophene

Synonyms: 2-Thienyl iodide, α-Iodothiophene[2][3]

CAS Number: 3437-95-4[4][5]

Molecular Formula: C₄H₃IS[6]

Molecular Weight: 210.04 g/mol [6]

InChI Key: ROIMNSWDOJCBFR-UHFFFAOYSA-N[3]

Caption: Chemical structure and key physical properties of 2-Iodothiophene.

Core Physical and Chemical Properties
The physical properties of 2-iodothiophene are well-documented, making it a predictable and

manageable reagent in a laboratory setting. It exists as a liquid over a wide temperature range.

Table 1: Summary of Physical Properties
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Property Value Notes Source(s)

Appearance

Clear, colorless to
yellow-green or
red-brown liquid

Color may darken
upon exposure to
light and air.

[7][8]

Melting Point -40 °C [1][8][9][10]

Boiling Point 181 - 182 °C

At 760 mmHg

(atmospheric

pressure).

[2]

73 °C

At 15 mmHg.

Distillation under

reduced pressure is

common.

[1][8][9]

71 °C At 12 Torr. [11]

Density 1.902 g/mL

At 25 °C. This value is

most commonly cited

by suppliers.

[1][8][9]

2.065 g/mL

An alternative value

reported in chemical

databases.

[2][10]

Refractive Index

(n²⁰/D)
1.651 - 1.653 [1][2][8]

Vapor Pressure
1.14 mmHg (0.152

kPa)
At 25 °C. [9]

Flash Point
71 - 77 °C (160 -

170.6 °F)

Closed cup. Classified

as a combustible

liquid.

[9][10]

Solubility Insoluble In water. [7]

| | Miscible | In methanol, ether, and other common organic solvents. |[12] |
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Note on Density: The discrepancy in reported density values may arise from different

measurement standards or sample purities. For precise calculations, it is advisable to use the

value provided by the specific supplier or measure it directly.

Spectroscopic Profile
The structural features of 2-iodothiophene give rise to a distinct spectroscopic signature,

which is crucial for reaction monitoring and quality control.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum is relatively simple, showing three distinct signals in the aromatic region

corresponding to the three protons on the thiophene ring.

H5 (ortho to S, meta to I): Appears as a doublet of doublets around 7.14 ppm.

H3 (meta to S, ortho to I): Appears as a doublet of doublets.

H4 (meta to S, meta to I): Appears as a doublet of doublets around 6.94 ppm.

The coupling constants (J-values) between these protons are characteristic of the thiophene

ring system.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
A proton-decoupled ¹³C NMR spectrum will exhibit four signals.[13]

C2 (carbon bearing iodine): This signal is found significantly upfield (at a lower ppm value)

compared to the other carbons due to the heavy atom effect of iodine. It typically appears

around 73-75 ppm.

C5 (adjacent to sulfur): Appears in the typical aromatic region for thiophenes, around 131

ppm.

C3 (adjacent to C2): Appears around 132 ppm.

C4 (between C3 and C5): Appears around 127 ppm.
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Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups and overall structure. Key

absorption bands for 2-iodothiophene include:

Aromatic C-H Stretch: Weak bands observed above 3000 cm⁻¹, typically in the 3100-3080

cm⁻¹ region.[4]

C=C Ring Stretching: Multiple characteristic bands in the 1530-1350 cm⁻¹ region.[4]

C-H In-plane Bending: Found in the 1280-1040 cm⁻¹ region.[4]

C-S Stretch: Characteristic bands can be observed in the 850-640 cm⁻¹ region.[4]

C-I Stretch: A weak to medium band typically appears in the lower frequency "fingerprint"

region, often below 600 cm⁻¹.

Stability, Handling, and Safety
As a senior scientist, ensuring laboratory safety is paramount. 2-Iodothiophene requires

careful handling due to its reactivity and toxicological profile.

Stability: The compound is known to be light-sensitive and can discolor over time.[8] It is also

hygroscopic and should be stored under an inert atmosphere (e.g., argon or nitrogen) in a

tightly sealed container.[5] Refrigeration at 2-8°C is recommended for long-term storage.[1]

[8]

Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, and

strong bases, as these can lead to vigorous or exothermic reactions.[5][7]

Hazard Profile: 2-Iodothiophene is classified as harmful and an irritant.[10]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.
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H318: Causes serious eye damage.

Personal Protective Equipment (PPE): Always handle 2-iodothiophene inside a chemical

fume hood. Wear appropriate PPE, including safety goggles with side-shields, a face shield,

impervious gloves, and a lab coat.[3]

Experimental Protocols
The following protocols are based on established and reliable methods for the synthesis and

purification of 2-iodothiophene.

Synthesis via Direct Iodination of Thiophene
This classic method, adapted from Organic Syntheses, utilizes mercuric oxide to facilitate the

direct iodination of thiophene.[14] The mercuric oxide acts as an iodine activator and

scavenges the HI byproduct.
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Caption: Workflow for the synthesis and purification of 2-Iodothiophene.
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Methodology:

Reactor Setup: In a three-necked flask equipped with a mechanical stirrer and a dropping

funnel, dissolve thiophene (1.0 mole) in a suitable solvent like benzene or ligroin.[14]

Reagent Addition: Add yellow mercuric oxide (1.1 moles). While stirring vigorously,

alternately add iodine (1.0 mole) and more mercuric oxide in small portions over 15-20

minutes. The vigorous stirring is critical to keep the dense mercuric oxide suspended.[14]

The reaction is exothermic, and the yellow oxide will convert to crimson mercuric iodide.

Reaction Quench and Filtration: After the addition is complete, filter the mixture to remove

the solid mercuric iodide. Wash the residue with ether.[14]

Aqueous Workup: Combine the filtrates and wash with a dilute aqueous solution of sodium

thiosulfate. This step is crucial to remove any unreacted iodine, evidenced by the

disappearance of the iodine color from the organic layer.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

calcium chloride or magnesium sulfate), filter, and remove the solvents by distillation or

rotary evaporation.[14]

Purification: Purify the crude residue by fractional distillation under reduced pressure. Collect

the fraction boiling at approximately 73°C/15 mmHg or 80-81°C/20 mmHg.[14] This step is

essential to separate the desired product from unreacted thiophene and the byproduct, 2,5-

diiodothiophene.

Applications in Research and Development
2-Iodothiophene is a cornerstone intermediate for functionalizing the thiophene scaffold. Its

primary application lies in palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille,

Sonogashira, and Buchwald-Hartwig aminations.[1][15] These reactions are fundamental in

drug discovery, enabling the construction of complex molecules with potential biological activity.

It is also used as a monomer in the synthesis of conductive polymers.[12][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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